Cas no 2680870-10-2 (5-(2,4-Dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid)
5-(2,4-Dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-28339555
- 2680870-10-2
- 5-(2,4-dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid
- 5-(2,4-Dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid
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- Inchi: 1S/C12H12N2O5/c1-19-9-3-2-7(6-8(9)11(16)17)14-5-4-10(15)13-12(14)18/h2-3,6H,4-5H2,1H3,(H,16,17)(H,13,15,18)
- InChI Key: PBFFZPYBCXBEIA-UHFFFAOYSA-N
- SMILES: O=C1NC(CCN1C1C=CC(=C(C(=O)O)C=1)OC)=O
Computed Properties
- Exact Mass: 264.07462149g/mol
- Monoisotopic Mass: 264.07462149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 95.9Ų
5-(2,4-Dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28339555-0.05g |
5-(2,4-dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid |
2680870-10-2 | 95.0% | 0.05g |
$162.0 | 2025-03-19 | |
| Enamine | EN300-28339555-0.1g |
5-(2,4-dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid |
2680870-10-2 | 95.0% | 0.1g |
$241.0 | 2025-03-19 | |
| Enamine | EN300-28339555-0.25g |
5-(2,4-dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid |
2680870-10-2 | 95.0% | 0.25g |
$347.0 | 2025-03-19 | |
| Enamine | EN300-28339555-0.5g |
5-(2,4-dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid |
2680870-10-2 | 95.0% | 0.5g |
$546.0 | 2025-03-19 | |
| Enamine | EN300-28339555-1.0g |
5-(2,4-dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid |
2680870-10-2 | 95.0% | 1.0g |
$699.0 | 2025-03-19 | |
| Enamine | EN300-28339555-2.5g |
5-(2,4-dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid |
2680870-10-2 | 95.0% | 2.5g |
$1370.0 | 2025-03-19 | |
| Enamine | EN300-28339555-5.0g |
5-(2,4-dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid |
2680870-10-2 | 95.0% | 5.0g |
$2028.0 | 2025-03-19 | |
| Enamine | EN300-28339555-10.0g |
5-(2,4-dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid |
2680870-10-2 | 95.0% | 10.0g |
$3007.0 | 2025-03-19 | |
| Enamine | EN300-28339555-1g |
5-(2,4-dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid |
2680870-10-2 | 1g |
$1414.0 | 2023-09-07 | ||
| Enamine | EN300-28339555-5g |
5-(2,4-dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid |
2680870-10-2 | 5g |
$4102.0 | 2023-09-07 |
5-(2,4-Dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 5-(2,4-Dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid
Comprehensive Overview of 5-(2,4-Dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid (CAS No. 2680870-10-2)
5-(2,4-Dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid (CAS No. 2680870-10-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of diazinane derivatives, which are known for their versatility in drug design and development. The presence of both a dioxo-diazinane moiety and a methoxybenzoic acid group in its structure makes it a promising candidate for further exploration in medicinal chemistry.
In recent years, the scientific community has shown growing interest in heterocyclic compounds like 5-(2,4-Dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid. These compounds are often investigated for their potential as enzyme inhibitors, particularly in targeting metabolic pathways involved in diseases such as diabetes and cancer. Researchers are particularly intrigued by the compound's ability to interact with biological targets due to its hydrogen-bonding capabilities and electron-rich aromatic system. This has led to increased searches for "diazinane derivatives in drug discovery" and "methoxybenzoic acid applications" across academic and industry platforms.
The synthesis of CAS No. 2680870-10-2 typically involves multi-step organic reactions, with careful attention to the protection of functional groups and optimization of yields. Modern synthetic approaches often employ green chemistry principles, reflecting the current trend toward sustainable pharmaceutical production. This aligns with frequent search queries about "environmentally friendly synthesis of heterocycles" and "sustainable medicinal chemistry." Analytical characterization of this compound typically includes advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are common topics in research discussions and literature searches.
From a pharmacological perspective, the 2,4-dioxo-1,3-diazinane moiety in this compound is structurally similar to uracil derivatives, suggesting potential applications in nucleoside-based therapies. This has sparked interest in queries related to "modified nucleobases in drug design" and "non-canonical heterocycles in therapeutics." Additionally, the methoxybenzoic acid component contributes to the compound's physicochemical properties, influencing its solubility and bioavailability - key considerations that frequently appear in searches about "structure-activity relationships" and "drug-like properties of small molecules."
In material science applications, derivatives of 5-(2,4-Dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid have been explored for their potential in creating novel polymers with specific thermal and mechanical properties. This connects to trending searches about "functional monomers for specialty polymers" and "heterocyclic building blocks for materials." The compound's ability to participate in various chemical transformations makes it valuable for creating diverse molecular architectures, addressing the growing demand for "versatile synthetic intermediates" in both academic and industrial settings.
Quality control and standardization of CAS No. 2680870-10-2 are critical aspects for researchers and manufacturers. Recent publications and patents emphasize the importance of developing robust analytical methods for this compound, responding to frequent searches about "purity assessment of pharmaceutical intermediates" and "analytical method development for heterocycles." The compound's stability under various conditions is another area of investigation, particularly for researchers querying "storage conditions for sensitive organic compounds" and "degradation pathways of diazinane derivatives."
Looking toward future applications, 5-(2,4-Dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid continues to be a subject of innovation in multiple fields. Its potential in developing targeted drug delivery systems and bioconjugates aligns with current research trends and frequent searches about "smart drug formulations" and "molecular hybrids in medicine." As computational chemistry advances, there's growing interest in using in silico methods to predict the behavior and interactions of this compound, addressing common queries about "molecular docking of heterocyclic compounds" and "computational ADMET prediction."
The commercial availability of 2680870-10-2 from specialty chemical suppliers has made it more accessible to researchers worldwide. This availability has led to increased searches for "reliable sources of research chemicals" and "custom synthesis of organic intermediates." Safety data and handling guidelines for this compound are also frequently sought after, particularly in relation to "laboratory safety for heterocyclic compounds" and "proper disposal of chemical research materials," reflecting the scientific community's commitment to responsible research practices.
In conclusion, 5-(2,4-Dioxo-1,3-diazinan-1-yl)-2-methoxybenzoic acid (CAS No. 2680870-10-2) represents an important building block in modern chemical research with diverse potential applications. Its unique structural features continue to inspire investigations across multiple disciplines, from medicinal chemistry to materials science. As research progresses, this compound is likely to remain at the forefront of scientific inquiry, addressing many of the current questions and challenges in these dynamic fields.
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